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Compound of Interest

Compound Name: 2-Bromo-1-furan-2-yl-ethanone

Cat. No.: B057236

Technical Support Center: 2-Bromo-1-furan-2-yl-
ethanone

This guide provides essential safety information, handling protocols, and disposal procedures
for 2-Bromo-1-furan-2-yl-ethanone. It is intended for researchers, scientists, and
professionals in drug development.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2-Bromo-1-furan-2-yl-ethanone?

Al: 2-Bromo-1-furan-2-yl-ethanone is a hazardous substance. It is harmful if swallowed,
causes severe skin burns and eye damage, and may cause respiratory irritation.[1] It is crucial
to handle this compound with appropriate personal protective equipment in a well-ventilated
area.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2-Bromo-1-furan-2-yl-ethanone, you must wear protective gloves,
protective clothing, eye protection (goggles or face shield), and respiratory protection.[2][3]
Work should be conducted in a chemical fume hood to avoid inhalation of dust or vapors.[2]

Q3: What should I do in case of accidental skin or eye contact?
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A3: In case of skin contact, immediately take off all contaminated clothing and rinse the
affected area with plenty of water.[2] For eye contact, rinse cautiously with water for several
minutes, removing contact lenses if present and easy to do so.[2] In both cases, seek
immediate medical attention.[2][3]

Q4: How should | respond to a spill of 2-Bromo-1-furan-2-yl-ethanone?

A4: For a small spill, ensure the area is well-ventilated and wear appropriate PPE. Sweep up
the spilled solid material, avoiding dust formation, and collect it in a suitable, closed container
for disposal.[2] Prevent the chemical from entering drains or waterways.[4]

Q5: What is the proper procedure for storing this chemical?

A5: Store 2-Bromo-1-furan-2-yl-ethanone in a tightly closed container in a dry, cool, and well-
ventilated place.[2][4] It should be stored locked up and away from incompatible materials such
as strong oxidizing agents.[2][3]

Q6: How do | properly dispose of waste 2-Bromo-1-furan-2-yl-ethanone and contaminated
materials?

A6: Dispose of contents and containers to an approved waste disposal plant.[2][3] The material
can be sent to a licensed chemical destruction facility or disposed of by controlled incineration
with flue gas scrubbing.[4] Do not allow the chemical to be released into the environment.[4]
Contaminated packaging should be triple-rinsed and offered for recycling or disposed of in a
sanitary landfill after being rendered unusable.[4]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Eye or skin irritation during

handling

Inadequate personal protective
equipment (PPE) or accidental

exposure.

Immediately cease work and
follow first-aid procedures. For
skin, remove contaminated
clothing and wash with soap
and water. For eyes, flush with
water for at least 15 minutes.
Seek immediate medical
attention.[2][4] Review and
upgrade PPE to include
chemical-resistant gloves, lab
coat, and chemical safety

goggles or a face shield.

A strong, irritating odor is

detected

Improper storage or handling,

leading to vapor release.

Ensure all work is conducted in
a certified chemical fume hood.
[2] Check that the container is
tightly sealed when not in use.
[2][4] If the odor persists,
evacuate the area and assess

for potential spills.

The compound has discolored

or degraded

Improper storage conditions
(e.g., exposure to moisture,
light, or incompatible

materials).

Store in a cool, dry, and well-
ventilated area, away from
strong oxidizing agents.[2] The
container should be kept tightly
closed.[2][4]

Chemical and Physical Properties
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Property Value

Molecular Formula CeHsBrO:

Molecular Weight 189.01 g/mol [1]

IUPAC Name 2-bromo-1-(furan-2-yl)ethanone[1]
CAS Number 15109-94-1[5]

Appearance Solid (form may vary)

Purity >95% to 97%([2][5]

Experimental Protocol: General Handling and
Weighing

This protocol outlines the standard procedure for safely handling and weighing 2-Bromo-1-
furan-2-yl-ethanone in a laboratory setting.

1. Preparation and Personal Protective Equipment (PPE):

o Confirm that a chemical fume hood is certified and functioning correctly.

o Ensure that an eyewash station and safety shower are accessible.[2]

o Don appropriate PPE: chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and
chemical safety goggles.

2. Weighing Procedure:

o Perform all manipulations of the solid compound within the chemical fume hood.

e Place a tared weigh boat on an analytical balance inside the fume hood.

o Carefully transfer the desired amount of 2-Bromo-1-furan-2-yl-ethanone from its storage
container to the weigh boat using a clean spatula.

e Avoid generating dust. If dust is formed, ensure it is contained within the fume hood.[2]

e Securely close the storage container immediately after use.

e Record the weight and proceed with the experimental work.

3. Post-Handling and Waste Disposal:
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» Clean any residual powder from the spatula and balance using a dry wipe, which should then
be disposed of as hazardous waste.

» Dispose of the weigh boat and any other contaminated disposable materials in a designated,
sealed hazardous waste container.

» Wipe down the work surface within the fume hood.

* Remove PPE in the correct order to avoid cross-contamination and dispose of gloves in the
hazardous waste stream.

» Wash hands thoroughly with soap and water after completing the work.[2]

Visual Workflow for Safe Handling and Disposal
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Start: Prepare for Handling

Wear Appropriate PPE:
- Chemical-resistant gloves
- Lab coat
- Goggles/face shield

'

Work in a
Chemical Fume Hood

Handling and Weighing:

- Avoid dust formation
- Keep container closed

Accident

Spill Occurs Exposure Occurs

Normal Workflow

Spill Response:
- Evacuate if necessary
- Use absorbent material
- Collect in sealed container

y

First Aid:
- Skin: Wash with water
- Eyes: Flush with water
- Seek medical attention

vy v

Collect Waste:
- Contaminated PPE
- Used consumables

Dispose of Waste:
- Sealed, labeled container
- Follow institutional and
local regulations

End: Decontaminate & Store

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling and disposal of 2-Bromo-1-furan-2-yl-
ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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